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Compound of Interest

Compound Name: 1,14-Dibromotetradecane

Cat. No.: B025923 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1,14-Dibromotetradecane for Research

and Development Professionals

Introduction
1,14-Dibromotetradecane (CAS No: 37688-96-3) is a long-chain bifunctional alkyl halide.[1][2]

Its structure, featuring bromine atoms at both ends of a fourteen-carbon chain, makes it a

valuable intermediate in various fields of organic synthesis. Researchers and drug

development professionals utilize it for applications such as the synthesis of polymers, the

creation of long-chain linkers for complex molecules, and the formation of bolaamphiphiles.

While its utility is significant, its safe and effective use hinges on a thorough understanding of

its properties and potential hazards.

The available toxicological data for 1,14-Dibromotetradecane is limited, and in some cases,

hazard classifications are inconsistent across reporting bodies.[1] This guide adopts the

principle of prudent practice, advising researchers to treat the substance with a high degree of

caution. By synthesizing data from safety data sheets (SDS), chemical databases, and general

laboratory safety protocols, this document provides a comprehensive framework for the safe

handling, storage, and disposal of 1,14-Dibromotetradecane, ensuring the protection of

laboratory personnel and the integrity of experimental work.

Compound Profile and Physicochemical Properties
A precise understanding of a chemical's physical properties is foundational to its safe handling.

For instance, knowing that 1,14-Dibromotetradecane is a solid at standard room temperature
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informs decisions on its transfer and weighing, helping to minimize the generation of dust or

aerosols.[2]

Property Value Reference

CAS Number 37688-96-3 [1][2]

Molecular Formula C₁₄H₂₈Br₂ [1][2]

Molecular Weight 356.18 g/mol [1][2]

Appearance Solid [2][3]

Melting Point 50.4 °C [2]

Boiling Point 366.3 °C at 760 mmHg [2]

Flash Point 204.8 °C [2]

Density 1.245 g/cm³ [2]

Solubility

Insoluble in water. Soluble in

acetone, benzene, and

chloroform.

[4][5]

Hazard Identification and Risk Assessment
The causality behind treating 1,14-Dibromotetradecane with caution stems from its

classification as an alkyl halide and the GHS hazard statements associated with it, despite

some reporting inconsistencies.[1] Alkyl halides as a class can be irritants and may have other

toxicological effects that are not yet fully characterized for this specific compound.

Primary Health Hazards: Aggregated GHS information indicates that 1,14-
Dibromotetradecane may cause skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335).[1] The lack of comprehensive toxicological studies means that

other potential health effects cannot be ruled out, necessitating the use of robust personal

protective equipment to minimize all routes of exposure.[4][6]

Reactivity Hazards: This compound is incompatible with strong oxidizing agents and strong

bases.[4][7] Contact with strong bases can initiate elimination reactions, while strong
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oxidizers can lead to vigorous, potentially hazardous reactions.

Thermal Decomposition: When heated to decomposition, as in a fire, 1,14-
Dibromotetradecane will release toxic and corrosive fumes, including carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen bromide (HBr) gas.[4][7]

Standard Operating Procedures for Safe Handling
A self-validating safety protocol integrates engineering controls, administrative practices, and

personal protective equipment into a seamless workflow. The primary objective is to minimize

the potential for exposure at every step.

Engineering Controls
The first line of defense is to handle the chemical within a controlled environment.

Chemical Fume Hood: All weighing and transfer operations involving 1,14-
Dibromotetradecane must be conducted inside a certified chemical fume hood to control

potential exposure to dust or vapors.[8]

Emergency Equipment: An operational safety shower and eyewash station must be readily

accessible in the immediate vicinity of the work area.[8]

Experimental Protocol for Handling
Pre-Handling Verification: Before use, confirm the identity of the chemical by checking the

label. Visually inspect the container for any signs of damage or compromise. Review the

Safety Data Sheet (SDS) for any specific handling instructions.[9]

Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in

Section 4. This step is non-negotiable.

Material Transfer (Solid):

Place the stock container, a pre-labeled receiving vessel, and a clean spatula within the

fume hood.

Carefully open the stock container.
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Use the spatula to transfer the required amount of the solid chemical to the receiving

vessel. Perform this action gently to avoid generating airborne dust.

If the chemical needs to be melted for transfer, use a controlled heating source (e.g., a

heating mantle with a stirrer) within the fume hood. Do not use an open flame.

Post-Handling Procedures:

Securely close the lids on both the stock container and the receiving vessel.

Wipe down the spatula with a solvent-moistened cloth (disposing of the cloth as

hazardous waste) and decontaminate the work surface within the fume hood.

Return the stock container to its designated storage location.

Properly doff and dispose of single-use PPE.

Personal Protective Equipment (PPE) Specification
The selection of PPE is dictated by a risk assessment of the chemical's hazards. For 1,14-
Dibromotetradecane, the focus is on preventing skin, eye, and respiratory contact.

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[4]

[7] A face shield should be worn over the goggles if there is a risk of splashing, particularly

when handling the molten substance.[8]

Skin and Body Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber, must be worn. Always inspect

gloves for tears or punctures before use. Dispose of contaminated gloves immediately in

the designated hazardous waste stream.[4][10]

Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.

Respiratory Protection: Under normal conditions of use within a fume hood, respiratory

protection is not required.[4][7] If there is a potential for generating significant dust or
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aerosols outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges

should be used.[11]

Start: Prepare for Work

Assess Hazards
(Skin/Eye/Resp Irritant)

Select Eye Protection
(Chemical Goggles, EN166)

Select Hand Protection
(Nitrile Gloves)

Select Body Protection
(Lab Coat)

Don PPE Correctly

Perform Experiment
in Fume Hood

Doff PPE Safely
(Avoid Self-Contamination)

Dispose of Contaminated PPE
as Hazardous Waste

End
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Caption: Personal Protective Equipment (PPE) selection and use workflow.

Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel

must be familiar with these procedures before beginning work.

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[4][12]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

thoroughly with soap and plenty of water. Seek medical attention if irritation develops or

persists.[4][12]

Inhalation: Move the affected person to fresh air. If breathing is difficult or they are not

breathing, provide artificial respiration. Seek immediate medical attention.[4][12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[11][12]

Spill Management
The appropriate response to a spill depends on its scale and the immediate hazards it

presents.
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Spill Occurs
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Caption: Decision tree for responding to a chemical spill.

Small Spill Cleanup Protocol (<100g)
Alert and Secure: Alert personnel in the immediate area. Ensure the spill is not near an

ignition source.[13][14]

Don PPE: Wear, at a minimum, double nitrile gloves, chemical safety goggles, a face shield,

and a lab coat.

Contain: Gently cover the spilled solid with an inert absorbent material like sand, vermiculite,

or a commercial spill absorbent.[4][9] This prevents the powder from becoming airborne.

Collect: Carefully scoop the mixture of absorbent and chemical into a designated, sealable

hazardous waste container.[15] Use non-sparking tools if there is any fire concern.
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Decontaminate: Wipe the spill area with a cloth dampened with a detergent solution,

followed by water.[14][16] Place all cleaning materials into the hazardous waste container.

Label and Dispose: Seal the container, label it clearly as "Hazardous Waste: 1,14-
Dibromotetradecane Spill Debris," and arrange for disposal through your institution's

Environmental Health and Safety (EHS) office.[14]

Storage and Waste Disposal
Proper storage and disposal are critical endpoints in the chemical lifecycle, essential for

maintaining a safe laboratory environment.

Storage Conditions
Store 1,14-Dibromotetradecane in a tightly closed container in a cool, dry, and well-

ventilated area.[9][12]

The storage location should be separate from incompatible materials, specifically strong

oxidizing agents and strong bases.[7]

Waste Management Protocol
All materials that come into contact with 1,14-Dibromotetradecane must be considered

hazardous waste. This includes empty containers, used gloves, absorbent materials from spills,

and contaminated labware.
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Caption: Workflow for the proper disposal of chemical waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your EHS office.
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Containment: Collect all waste in a designated, leak-proof, and sealable container.[11]

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("1,14-Dibromotetradecane") and a clear indication of the associated

hazards (e.g., "Irritant").[3]

Professional Disposal: Never dispose of 1,14-Dibromotetradecane or its waste down the

drain or in the regular trash.[4][11] All disposal must be handled through a licensed

hazardous waste disposal company, typically coordinated by your institution's EHS

department.[3]

Conclusion
The safe and responsible use of 1,14-Dibromotetradecane in a research and development

setting is achievable through a commitment to established safety principles. Given the

incomplete toxicological profile, a cautious approach is mandatory. The core tenets of this

approach are: consistent use of engineering controls like fume hoods, diligent application of

appropriate personal protective equipment, strict adherence to handling and waste disposal

protocols, and thorough preparation for emergency situations. By integrating these practices,

scientists can effectively utilize this versatile chemical reagent while upholding the highest

standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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